N-(5-chloro-2-methoxyphenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-(5-methyl-3-nitropyrazol-1-yl)acetamide
• InChI: InChI=1S/C13H13ClN4O4/c1-8-5-12(18(20)21)16-17(8)7-13(19)15-10-6-9(14)3-4-11(10)22-2/h3-6H,7H2,1-2H3,(H,15,19)
• InChI Key: NJFXDMCRGUOGRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC(=O)NC2=C(C=CC(=C2)Cl)OC)[N+](=O)[O-]
• Molecular Formula: C13H13ClN4O4
• Molecular Weight: 324.72 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide, commonly known as CMNA, is a synthetic compound that has gained attention in the scientific community due to its potential use in various research applications. CMNA is a pyrazole derivative that has been synthesized using a specific method, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of CMNA involves its ability to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are known to be involved in inflammation and pain. CMNA also activates the adenosine A1 receptor, which has been shown to have anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
CMNA has been shown to have anti-inflammatory and analgesic effects in various animal models. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, CMNA has been found to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CMNA in lab experiments is its specificity for COX-2 inhibition, which reduces the risk of unwanted side effects. However, CMNA has limited solubility in water, which can make it difficult to use in certain experiments. In addition, more research is needed to fully understand the potential side effects of CMNA.

Future Directions

There are several potential future directions for research on CMNA. One area of interest is its potential use in the treatment of cancer, particularly in combination with other chemotherapy drugs. Another area of interest is its potential use in the treatment of depression and anxiety disorders, which could offer a new approach to treating these conditions. Additionally, more research is needed to fully understand the mechanism of action of CMNA and its potential side effects.

Synthesis Methods

The synthesis of CMNA involves the reaction of 5-chloro-2-methoxyaniline with 5-methyl-3-nitro-1H-pyrazole-1-carboxylic acid in the presence of a coupling reagent, such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then treated with acetic anhydride to yield CMNA. The synthesis method has been optimized to ensure high yields and purity of the final product.

Scientific Research Applications

CMNA has shown potential for use in various scientific research applications. It has been studied for its anti-inflammatory and analgesic properties, as well as its potential use in the treatment of cancer. CMNA has also been investigated for its effects on the central nervous system, including its potential as a treatment for depression and anxiety disorders.